Cas no 34271-27-7 (Acetyl-D-alpha-aminobutyric acid)

• Product Name: Acetyl-D-alpha-aminobutyric acid
• CAS No: 34271-27-7
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• MDL: MFCD01862370
• CID: 309501
• PubChem ID: 12253136
• Update Time: 2025-06-10

Acetyl-D-alpha-aminobutyric acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-Acetamidobutanoic acid
• Ac-D-2-Abu-OH
• Acetyl-D-α-aminobutyric acid
• Butanoic acid, 2-(acetylamino)-, (2R)-
• (R)-2-Acetylamino-buttersaeure
• (R)-2-acetylamino-butyric acid
• AG-F-16473
• AK-87748
• ANW-58116
• CTK1C3423
• NSC 203440
• Acetyl-D-2-aminobutyric acid
• N-Acetyl-D-butyrine
• Ac-D-Abu(2)-OH
• Ac-D-2-Abu-OH, AldrichCPR
• 4099AB
• Butanoicacid,2-(acetylamino)-,(2R)-
• N-alpha-Acetyl-D-alpha-aminobutyric acid
• (2R)-2-acetamidobutanoic acid
• (R)-2-Acetamidobutanoicacid
• MFCD01862370
• Acetyl-D-alpha-aminobutyric acid
• CS-0153928
• SCHEMBL12064252
• 34271-27-7
• DTXSID50482559
• EN300-315791
• Ac-D-alpha-aminobutyric acid
• DS-18371
• AKOS006278501
• (R)-2-Acetamidobutanoic acid (Ac-D-Abu-OH)

• MDL： MFCD01862370
• Inchi： 1S/C6H11NO3/c1-3-5(6(9)10)7-4(2)8/h5H,3H2,1-2H3,(H,7,8)(H,9,10)/t5-/m1/s1
• InChI Key： WZVZUKROCHDMDT-RXMQYKEDSA-N
• SMILES： OC([C@@H](CC)NC(C)=O)=O

Computed Properties

• Exact Mass: 145.074
• Monoisotopic Mass: 145.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.4

Experimental Properties

• Density: 1.129±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 132 °C
• Boiling Point: 368.2ºC at 760 mmHg
• Flash Point: 176.5ºC
• Refractive Index: 1.456
• Solubility: Soluble (218 g/l) (25 º C),
• LogP: 0.37660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Acetyl-D-alpha-aminobutyric acid

Acetyl-D-alpha-Aminobutyric Acid: A Comprehensive Overview

Acetyl-D-alpha-aminobutyric acid, also known by its CAS number CAS No. 34271-27-7, is a compound of significant interest in the fields of biochemistry and pharmacology. This compound is a derivative of D-alpha-amino butyric acid, which is a naturally occurring amino acid. The acetylation of this amino acid introduces unique properties that make it valuable in various applications, particularly in the development of novel therapeutic agents.

The structure of Acetyl-D-alpha-aminobutyric acid consists of a four-carbon chain with an amino group and a carboxylic acid group, similar to other amino acids. However, the addition of an acetyl group at the alpha position modifies its chemical properties, enhancing its stability and bioavailability. This modification is particularly useful in drug design, where stability and efficient absorption are critical factors.

Recent studies have highlighted the potential of Acetyl-D-alpha-aminobutyric acid as a precursor for the synthesis of more complex molecules with pharmacological activity. For instance, researchers have explored its role in the development of agents targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The compound's ability to cross the blood-brain barrier makes it an attractive candidate for delivering therapeutic payloads to the central nervous system.

In addition to its therapeutic applications, Acetyl-D-alpha-aminobutyric acid has shown promise in the field of nutrition. It has been investigated as a potential ingredient in functional foods and dietary supplements due to its role in promoting muscle growth and recovery. The compound's ability to enhance protein synthesis and reduce muscle breakdown has led to its inclusion in products aimed at athletes and individuals undergoing intense physical training.

The synthesis of CAS No. 34271-27-7 involves a multi-step process that begins with the isolation of D-alpha-amino butyric acid from natural sources or through chemical synthesis. The subsequent acetylation step requires precise control over reaction conditions to ensure optimal yield and purity. Advances in catalytic methods have improved the efficiency of this process, making large-scale production more feasible.

From a structural standpoint, Acetyl-D-alpha-aminobutyric acid exhibits stereochemical properties that are crucial for its biological activity. The D configuration ensures that the compound interacts selectively with specific receptors and enzymes, minimizing off-target effects. This selectivity is particularly important in drug design, where unintended interactions can lead to adverse effects.

The latest research on CAS No. 34271-27-7 has focused on its potential as a building block for peptide-based drugs. By incorporating this compound into peptide sequences, scientists aim to create molecules with enhanced stability and bioavailability. These peptides are being tested for their ability to modulate cellular signaling pathways involved in inflammation, cancer, and metabolic disorders.

In conclusion, Acetyl-D-alpha-amino butyric acid, or CAS No. 34271-27-7, represents a versatile compound with wide-ranging applications in medicine and nutrition. Its unique chemical properties and stereochemical configuration make it an invaluable tool for researchers seeking to develop innovative therapeutic agents and functional food ingredients.